4-methyloxane-3-carboxylic acid, Mixture of diastereomers
Description
“4-methyloxane-3-carboxylic acid, Mixture of diastereomers” is a chemical compound that is a mixture of diastereomers . A diastereomer is a type of stereoisomer that is not a mirror image of another molecule. In this case, the “4-methyloxane-3-carboxylic acid” has two or more stereoisomers that are not mirror images of each other .
Synthesis Analysis
The synthesis of such a compound could involve the reaction of a racemic mixture with an enantiomerically pure chiral reagent . For example, if a racemic mixture of a chiral alcohol is reacted with an enantiomerically pure carboxylic acid, the result is a mixture of diastereomers . In this case, because the pure ® enantiomer of the acid was used, the product is a mixture of (R-R) and (R-S) diastereomeric esters, which can, in theory, be separated by their different physical properties .Molecular Structure Analysis
The molecular structure of “4-methyloxane-3-carboxylic acid, Mixture of diastereomers” would be complex due to the presence of multiple stereoisomers . Each enantiomer in the mixture would have a unique three-dimensional arrangement of atoms .Chemical Reactions Analysis
The chemical reactions involving “4-methyloxane-3-carboxylic acid, Mixture of diastereomers” would likely depend on the specific diastereomer involved . As mentioned earlier, the reaction of a racemic mixture with an enantiomerically pure chiral reagent gives a mixture of diastereomers .Physical And Chemical Properties Analysis
The physical and chemical properties of “4-methyloxane-3-carboxylic acid, Mixture of diastereomers” would depend on the specific diastereomers present in the mixture . Diastereomers can have different physical properties, such as solubility and melting point .Future Directions
The future directions for research on “4-methyloxane-3-carboxylic acid, Mixture of diastereomers” could involve further exploration of its synthesis, properties, and potential applications . This could include the development of more efficient synthesis methods, detailed characterization of its properties, and exploration of its potential uses in various fields .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-methyloxane-3-carboxylic acid involves the conversion of a suitable starting material to the desired product through a series of chemical reactions.", "Starting Materials": [ "4-methyl-3-penten-2-one", "Sodium borohydride", "Methanol", "Hydrochloric acid", "Sodium hydroxide", "Chloroacetic acid" ], "Reaction": [ "Reduction of 4-methyl-3-penten-2-one with sodium borohydride in methanol to yield 4-methyl-3-pentanol", "Oxidation of 4-methyl-3-pentanol with hydrochloric acid and sodium chlorate to yield 4-methyl-3-pentanone", "Reaction of 4-methyl-3-pentanone with chloroacetic acid in the presence of sodium hydroxide to yield 4-methyloxane-3-carboxylic acid, mixture of diastereomers" ] } | |
CAS RN |
1780500-61-9 |
Product Name |
4-methyloxane-3-carboxylic acid, Mixture of diastereomers |
Molecular Formula |
C7H12O3 |
Molecular Weight |
144.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
